Cas no 851807-35-7 (3-({1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine)

• Product Name: 3-({1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• CAS No: 851807-35-7
• MF: C₁₇H₁₇N₃OS
• MW: 311.40138220787
• CID: 5944008
• PubChem ID: 4306729
• Update Time: 2025-05-23

3-({1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-({1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• Methanone, [4,5-dihydro-2-[(3-pyridinylmethyl)thio]-1H-imidazol-1-yl](3-methylphenyl)-
• SR-01000127286
• 3-({[1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
• SR-01000127286-1
• 851807-35-7
• F0630-1666
• (3-methylphenyl)-[2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]methanone
• AKOS024589378
• (2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(m-tolyl)methanone

• Inchi： 1S/C17H17N3OS/c1-13-4-2-6-15(10-13)16(21)20-9-8-19-17(20)22-12-14-5-3-7-18-11-14/h2-7,10-11H,8-9,12H2,1H3
• InChI Key： NVISZEUAQJKRAC-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CN=C2)=NCC1)(C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 311.10923335g/mol
• Monoisotopic Mass: 311.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 497.3±55.0 °C(Predicted)
• pka: 4.67±0.10(Predicted)

Additional information on 3-({1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine

Exploring the Chemical Properties and Applications of CAS No. 851807-35-7: 3-({1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine

The compound with CAS No. 851807-35-7, known as 3-({1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with an imidazole moiety, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery and materials synthesis. The presence of the imidazole ring, a heterocyclic structure known for its aromaticity and stability, contributes to the molecule's reactivity and selectivity. Researchers have explored its ability to act as a ligand in metal complexes, which has implications in catalysis and sensing technologies.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency, reducing both time and energy consumption. This approach aligns with the growing trend toward sustainable chemical processes in modern research.

In terms of applications, this compound has shown promise in the development of new pharmaceutical agents. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable candidate for drug design. Additionally, its electronic properties have been leveraged in the creation of advanced materials for optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with unprecedented accuracy. By employing density functional theory (DFT), scientists have gained insights into its frontier molecular orbitals and reactivity patterns. These findings have paved the way for more targeted synthesis strategies and improved material performance.

The structural versatility of this compound also extends to its ability to form supramolecular assemblies. Studies have demonstrated that it can self-assemble into nanostructures under specific conditions, opening up possibilities in nanotechnology applications such as drug delivery systems and sensors.

In conclusion, CAS No. 851807-35-7, or 3-({1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine, represents a significant advancement in organic chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in diverse fields ranging from pharmaceuticals to materials science.